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Compound of Interest

Compound Name: (R)-(-)-2-Methylglutaric Acid

Cat. No.: B073399 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of (R)-(-)-2-Methylglutaric Acid, a compound that requires

careful management due to its potential hazards.

(R)-(-)-2-Methylglutaric Acid is classified as a substance that can cause severe skin burns

and eye damage, may cause respiratory irritation, and is harmful if swallowed.[1][2] Adherence

to the following procedural guidelines is critical to mitigate risks and ensure a safe laboratory

environment.

Hazard Identification and Classification
A summary of the hazard classifications for (R)-(-)-2-Methylglutaric Acid is provided below.

Hazard Classification Category

Acute Oral Toxicity Category 4

Skin Corrosion/Irritation Category 1C

Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Aquatic Hazard (Chronic) Category 3
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Source: Safety Data Sheets.[1][2]

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of

defense against chemical exposure. The following PPE is mandatory when handling (R)-(-)-2-
Methylglutaric Acid.

PPE Category Specification

Eye and Face Protection

Chemical splash goggles that comply with

OSHA's 29 CFR 1910.133 or European

Standard EN166. A face shield should be worn

in addition to goggles when there is a risk of

splashing.[1][3][4]

Skin Protection

A chemical-resistant lab coat or apron.[5] Wear

appropriate protective gloves and clothing to

prevent skin exposure.[1] For full protection, a

liquid-tight, chemical-resistant suit (Type 3, EN

14605) may be necessary for large quantities or

significant exposure risks.[4]

Hand Protection

Chemical-resistant gloves such as nitrile,

neoprene, or butyl rubber.[4][5][6] The specific

glove material should be selected based on the

breakthrough time and permeation rate for the

chemical.

Respiratory Protection

If dust or aerosols are generated, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[1][5] A full-facepiece air-

purifying respirator (APR) with appropriate acid

gas cartridges is recommended for higher

concentrations.[4]

Footwear Chemical-resistant boots.[4]
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Proper handling and storage procedures are essential to prevent accidents and maintain the

integrity of the chemical.

Handling Procedures
Work Area: Always handle (R)-(-)-2-Methylglutaric Acid in a well-ventilated area, preferably

within a chemical fume hood.[1][5]

Avoid Contact: Do not get the substance in eyes, on skin, or on clothing.[1]

Dust and Aerosol Prevention: Avoid the formation of dust and aerosols.[1][7]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3] Do not

eat, drink, or smoke in the work area.[1]

Equipment: Use appropriate, clean, and dry equipment for transferring the acid.[5]

Storage Procedures
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Storage Area: Store in a designated corrosives area.[1]

Incompatible Materials: Keep away from incompatible substances such as bases, metals,

and oxidizing agents.[5]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash

contaminated clothing before reuse. Seek

immediate medical attention.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill

Evacuate personnel to safe areas. Use personal

protective equipment. Sweep up and shovel into

suitable containers for disposal. Avoid dust

formation. Do not flush into surface water or

sanitary sewer system.[1]

Disposal Plan
Chemical waste must be disposed of in a manner that ensures safety and environmental

protection.

Waste Characterization: (R)-(-)-2-Methylglutaric Acid is considered a hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste.[8]
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Disposal Route: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, regional, and national hazardous waste regulations.[1][8]

Neutralization (for small spills): For small spills, neutralization with an alkaline material such

as lime, sodium bicarbonate, or soda ash can be performed before collection for disposal.[3]

However, for bulk waste, direct disposal through a licensed facility is required.

Visual Guides
To further clarify the procedural steps and logical relationships in handling (R)-(-)-2-
Methylglutaric Acid, the following diagrams are provided.

Preparation Handling Cleanup & Disposal Storage

Review SDS Don Appropriate PPE Set up in Fume Hood Handle Chemical Decontaminate Work Area Dispose of Waste Store in Designated Area

Click to download full resolution via product page

Caption: Workflow for handling (R)-(-)-2-Methylglutaric Acid.
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Caption: Logical relationship of hazard control for (R)-(-)-2-Methylglutaric Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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